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Compound of Interest

Compound Name:
3-chloro-N-methyl-N-

phenylbenzamide

Cat. No.: B250574

Get Quote

Executive Summary & Compound Profile
3-Chloro-N-methyl-N-phenylbenzamide is a halogenated benzanilide derivative commonly

used as a building block in the synthesis of agrochemicals and pharmaceutical intermediates

(e.g., kinase inhibitors). Due to the specific substitution pattern (chlorine at the meta position,

N-methyl, and N-phenyl groups), this compound exhibits lipophilic properties that facilitate

dermal absorption.

While specific toxicological dossiers for this exact CAS may be limited in public databases, the

Precautionary Principle dictates that it be handled according to the hazard profiles of close

structural analogues (e.g., 3-chloro-N-phenylbenzamide and N-methylbenzamide).
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Property Detail

Chemical Structure
Benzamide core, N-methyl, N-phenyl, 3-chloro

substituent.[1][2][3][4]

Physical State Solid (typically off-white to pale yellow powder).

Solubility
Low in water; soluble in organic solvents (DCM,

DMSO, Methanol, Ethyl Acetate).

Key Hazard Class Halogenated Organic Amide.

Hazard Identification (GHS Classification)
Based on Structure-Activity Relationships (SAR) of chlorinated benzanilides.[4][5]

Signal Word:WARNING

Hazard Category H-Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[3][6]

Skin Corrosion/Irritation H315 Causes skin irritation.[7][8]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[7][8]

STOT - Single Exposure H335
May cause respiratory

irritation.[9]

Aquatic Toxicity H411

Toxic to aquatic life with long-

lasting effects (Common for

chlorinated aromatics).

Personal Protective Equipment (PPE) Matrix
The selection of PPE must be dynamic, adjusting based on the state of matter (solid vs.

solution) and the solvent used.

A. Hand Protection Strategy
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Note: Amides can act as permeation enhancers for other solvents.

Operational
Phase

Recommended
Glove Material

Thickness
Breakthrough
Time

Rationale

Dry Solid

Handling

Nitrile

(Disposable)
≥ 0.11 mm > 480 min (Solid)

Nitrile provides

excellent

protection

against dry

organic solids.

Solution

(Methanol/EtOH)

Nitrile (Double-

gloved)

≥ 0.20 mm

(Total)
> 240 min

Nitrile resists

alcohols well;

double gloving

protects against

pinholes.

Solution

(DCM/Chlorofor

m)

PVA or Silver

Shield®

(Laminate)

N/A (Laminate) > 480 min

CRITICAL:

Standard nitrile

degrades rapidly

(< 5 min) in

halogenated

solvents. Use

Laminate liners

under Nitrile.[10]

Solution

(DMSO/DMF)
Butyl Rubber ≥ 0.30 mm > 480 min

DMSO

permeates nitrile;

Butyl is required

to prevent

transdermal

delivery of the

toxin.

B. Respiratory & Eye Protection[5][7][9]
Particulate Phase (Weighing/Transfer):

Primary: Fume Hood (Face velocity 80–100 fpm).
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Secondary (if hood unavailable): N95 or P100 particulate respirator.

Eye: Chemical Safety Goggles (indirect venting) to prevent dust entry.

Liquid Phase (Reaction/Workup):

Primary: Fume Hood.

Secondary: Half-mask respirator with Organic Vapor (OV) cartridges if working with volatile

solvents outside a hood.

Eye: Face Shield required over goggles during high-volume transfers (> 1L) or when

heating.

Operational Handling Protocols
Protocol A: Safe Weighing & Transfer (Solid)
Objective: Prevent inhalation of fine particulates and static-induced dispersion.

Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder

Weighing Station.

Static Mitigation:

Use an antistatic gun or ionizer bar on the weighing boat and spatula before contact.

Why? Chlorinated amides can be static-prone, causing "jumping" of powder which leads to

invisible surface contamination.

Transfer:

Tare the vial inside the hood.

Transfer solid using a stainless steel spatula (avoid plastic which generates static).

Cap the vial immediately after mass confirmation.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b250574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wipe Down: Wipe the exterior of the vial with a Kimwipe dampened in methanol before

removing it from the hood.

Protocol B: Reaction Setup (Inert Atmosphere)
Objective: Minimize moisture contact and solvent exposure.

Glassware Prep: Flame-dry or oven-dry glassware; flush with Nitrogen/Argon.

Solvent Addition:

Add solvent (e.g., DCM) via syringe or addition funnel to a closed system.

Safety Check: If using DCM, ensure you are wearing Laminate gloves (Silver Shield)

under your nitrile gloves.[10]

Temperature Control:

If heating is required, use an oil bath with a thermal fuse (set 10°C above target).

Never use an open flame.

Emergency Response & Decontamination
Biological Exposure[4][5][10]

Eye Contact: Flush immediately with water for 15 minutes. Hold eyelids open. Do not use

neutralizing agents.

Skin Contact:

Blot excess liquid (do not rub, which drives chemical deeper).

Wash with soap and lukewarm water for 15 minutes.

Note: If dissolved in DMSO, seek medical evaluation immediately due to rapid absorption.

Inhalation: Move to fresh air. If breathing is labored, provide oxygen (trained personnel only).
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Spill Cleanup (Solid)[7]
Isolate: Evacuate immediate area (10 ft radius).

PPE: Don N95 respirator, goggles, and double nitrile gloves.

Containment: Cover spill with wet paper towels (dampened with water) to prevent dust

lofting.

Cleanup: Scoop up damp material. Clean surface with soap/water, followed by a Methanol

wipe.

Disposal: Place all waste in a Halogenated Solid Waste container.

Waste Disposal Strategy
Proper segregation is vital due to the chlorine atom, which prohibits incineration in standard

non-halogenated streams.

Waste Stream Container Labeling Container Type

Solid Waste
"Hazardous Waste: Solid -

Halogenated Organic Amide"
Wide-mouth HDPE Jar

Liquid Waste (DCM/CHCl3)
"Hazardous Waste: Liquid -

Halogenated Solvents"

Safety Can (Red) or Glass

Winchester

Liquid Waste (MeOH/Acetone)
"Hazardous Waste: Liquid -

Halogenated Mixture"
Safety Can (Red)

Contaminated Sharps "Bio/Chem Hazard Sharps" Puncture-proof Bin

Critical Note: Even if dissolved in a non-halogenated solvent (like Methanol), the presence of 3-
chloro-N-methyl-N-phenylbenzamide classifies the entire mixture as Halogenated Waste for

disposal purposes.

Workflow Visualization
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Figure 1: PPE Selection Logic for Substituted
Benzamides

Figure 1: Decision logic for glove and respirator selection based on physical state and solvent carrier.

Start: Handling 3-chloro-N-methyl-N-phenylbenzamide
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Solution / Liquid

PPE: Nitrile Gloves (Double)
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Alcohols / Water

PPE: Silver Shield/Laminate Liner
+ Nitrile Outer

Halogenated (DCM, CHCl3)

PPE: Butyl Rubber Gloves

Polar Aprotic (DMSO, DMF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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